N-(1,2-diphenylethyl)-1-propyl-4-piperidinamine
Overview
Description
N-(1,2-diphenylethyl)-1-propyl-4-piperidinamine, also known as N-ethyl-1,2-diphenylethylamine (NEDPA), is a compound that has gained attention in the scientific community for its potential applications in various fields, including medicine and neuroscience. This compound belongs to the class of piperidine derivatives, which are known to possess a wide range of biological activities.
Mechanism of Action
The mechanism of action of NEDPA is not fully understood, but it is believed to involve the modulation of neurotransmitter systems, including the dopaminergic system. NEDPA has been shown to increase dopamine release in the brain, which may contribute to its analgesic and antiparkinsonian effects.
Biochemical and Physiological Effects:
NEDPA has been shown to have various biochemical and physiological effects, including analgesic, antiparkinsonian, and antidepressant effects. NEDPA has also been shown to have anxiolytic effects in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using NEDPA in lab experiments is its relatively simple synthesis method, which allows for easy production of the compound. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to interpret the results of experiments.
Future Directions
There are several potential future directions for research on NEDPA. One direction is to further investigate its analgesic effects and potential use as a pain medication. Another direction is to investigate its potential use in the treatment of Parkinson's disease. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects.
Synthesis Methods
NEDPA can be synthesized using various methods, including the reductive amination of 1-phenyl-2-nitropropene with 1,4-diphenylbutane-1,4-dione, or the reaction of 1-phenyl-2-nitropropene with 1,2-diphenylethane-1,2-dione in the presence of sodium borohydride. These methods have been reported to yield NEDPA in good to excellent yields.
Scientific Research Applications
NEDPA has been studied extensively for its potential applications in various fields, including medicine and neuroscience. In medicine, NEDPA has been shown to have analgesic effects, making it a potential candidate for the treatment of pain. In neuroscience, NEDPA has been shown to have dopaminergic activity, making it a potential candidate for the treatment of Parkinson's disease.
properties
IUPAC Name |
N-(1,2-diphenylethyl)-1-propylpiperidin-4-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H30N2/c1-2-15-24-16-13-21(14-17-24)23-22(20-11-7-4-8-12-20)18-19-9-5-3-6-10-19/h3-12,21-23H,2,13-18H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BZKIIZKQINTBGD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1CCC(CC1)NC(CC2=CC=CC=C2)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H30N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1,2-diphenylethyl)-1-propylpiperidin-4-amine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N~2~-benzyl-N~1~-(4-fluorophenyl)-N~2~-[(4-methylphenyl)sulfonyl]glycinamide](/img/structure/B5129732.png)
![1-(4-fluorobenzyl)-4-[(3-methylphenoxy)acetyl]piperazine oxalate](/img/structure/B5129745.png)
![1-[3-(4-chlorophenoxy)benzyl]-3-piperidinol](/img/structure/B5129815.png)
![2-[(4-{[4-(2-methoxyethyl)-1-piperazinyl]carbonyl}-1,3-oxazol-2-yl)methyl]-1,2,3,4-tetrahydroisoquinoline](/img/structure/B5129829.png)
![2-methyl-N-(3-methylphenyl)-5-[(4-methyl-1-piperazinyl)carbonyl]benzenesulfonamide](/img/structure/B5129832.png)
![ethyl 3-(2-methylbenzyl)-1-[(5-propyl-3-isoxazolyl)carbonyl]-3-piperidinecarboxylate](/img/structure/B5129839.png)
![5-{[(1-isopropyl-4-piperidinyl)amino]carbonyl}-1-methyl-1H-pyrazole-4-carboxylic acid](/img/structure/B5129846.png)
![6-{[2-(4-bromophenyl)-2-oxoethyl]thio}-5-cyano-4-(2-furyl)-N-(2-methoxyphenyl)-2-methyl-1,4-dihydro-3-pyridinecarboxamide](/img/structure/B5129847.png)